H-beta-Ala-4MbetaNA HCl
Overview
Description
H-beta-Ala-4MbetaNA HCl is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It is a synthetic peptide that is used as a substrate for carboxypeptidase A, which is an enzyme that is widely distributed in various tissues and plays a crucial role in the regulation of many physiological processes.
Mechanism of Action
The mechanism of action of H-beta-Ala-4MbetaNA HCl involves its interaction with carboxypeptidase A. The compound is hydrolyzed by the enzyme, releasing a fluorescent product that can be detected and quantified. This allows for the measurement of carboxypeptidase A activity in various tissues and can provide valuable insights into the role of this enzyme in physiological processes.
Biochemical and Physiological Effects:
H-beta-Ala-4MbetaNA HCl has been shown to have a number of biochemical and physiological effects. It has been demonstrated to be a potent inhibitor of carboxypeptidase A, which can lead to an increase in the levels of its substrate peptides. Additionally, it has been shown to have anti-inflammatory effects and can reduce the levels of pro-inflammatory cytokines in various tissues.
Advantages and Limitations for Lab Experiments
One of the main advantages of H-beta-Ala-4MbetaNA HCl is its high sensitivity and specificity for carboxypeptidase A. It can be used to measure the activity of this enzyme in a wide range of tissues and can provide valuable insights into its role in physiological processes. However, one limitation of this compound is its potential toxicity at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on H-beta-Ala-4MbetaNA HCl. One area of interest is the development of new assays for carboxypeptidase A activity that are more sensitive and specific than current methods. Additionally, there is a need for further investigation into the role of carboxypeptidase A in various physiological processes, such as blood pressure regulation and inflammation. Finally, the potential therapeutic applications of H-beta-Ala-4MbetaNA HCl in the treatment of various diseases should be explored further.
Synthesis Methods
The synthesis of H-beta-Ala-4MbetaNA HCl involves the use of solid-phase peptide synthesis (SPPS) techniques. This method involves the stepwise addition of amino acids to a solid support, which is then used to build the peptide chain. The process is highly efficient and allows for the production of large quantities of the compound.
Scientific Research Applications
H-beta-Ala-4MbetaNA HCl has a wide range of potential applications in scientific research. It is commonly used as a substrate for carboxypeptidase A activity assays and can be used to study the enzymatic activity of this enzyme in various tissues. Additionally, it can be used to investigate the role of carboxypeptidase A in the regulation of various physiological processes, such as blood pressure regulation and inflammation.
properties
IUPAC Name |
3-amino-N-(4-methoxynaphthalen-2-yl)propanamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2.ClH/c1-18-13-9-11(16-14(17)6-7-15)8-10-4-2-3-5-12(10)13;/h2-5,8-9H,6-7,15H2,1H3,(H,16,17);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOLBPBGTFRGYOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC2=CC=CC=C21)NC(=O)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50669540 |
Source
|
| Record name | N-(4-Methoxynaphthalen-2-yl)-beta-alaninamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50669540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
H-beta-Ala-4MbetaNA HCl | |
CAS RN |
100900-08-1 |
Source
|
| Record name | Propanamide, 3-amino-N-(4-methoxy-2-naphthalenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=100900-08-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(4-Methoxynaphthalen-2-yl)-beta-alaninamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50669540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | β-Alanine 4-methoxy-β-naphthylamide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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